BE“GH@ Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures: 2-
Hydroxycyclopentadecanone

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 2-Hydroxycyclopentadecanone

Cat. No.: B1633044

Executive Summary

2-Hydroxycyclopentadecanone (CAS: 4727-18-8) is a macrocyclic ketone derivative often
utilized in fragrance chemistry and organic synthesis.[1][2] Due to its lipophilic nature and
macrocyclic structure, it poses specific challenges regarding environmental persistence and
aquatic toxicity.[1]

Immediate Action Required:

e Prohibition: Do NOT dispose of this substance down the drain.[1][3][4][5] It is insoluble in
water and poses a risk of bioaccumulation in aquatic systems.[1][3]

» Classification: Treat as Non-Halogenated Organic Waste.[1]

» Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

[1]

Chemical Profile & Hazard Assessment

Understanding the physicochemical properties of this macrocycle is critical for selecting the
correct waste stream.[1]
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Property Data Operational Implication

Use this exact identifier for

waste labeling; do not confuse
CAS Number 4727-18-8 ]

with C5 analogs (e.g., 2-

hydroxycyclopentanone).[1]

High carbon content requires
Molecular Formula Ci1sH2802 o )
incineration.[1]

May require dissolution in
Physical State Solid / Viscous Liquid solvent for easier transfer or

disposal as solid waste.[1]

Critical: Will clog drains and
Water Solubility Insoluble / Negligible separate in water treatment

plants.[1]

) ) Combustible but generally
Flash Point >100°C (Estimated)
stable at room temperature.[1]

High LogP (~4-5) indicates
Environmental Aquatic Chronic (Est.)[1][6] potential for bioaccumulation.

[1]

"Default to Caution" Hazard Protocol

While specific GHS data for this isomer is often limited compared to its parent compound
(Cyclopentadecanone), laboratory personnel must apply the Precautionary Principle:

e Health: Treat as a skin and eye irritant.[1][3] Avoid inhalation of dust/mists.[1]

e Environment: Assume Aguatic Chronic 3 (H412) classification (Harmful to aquatic life with
long-lasting effects) based on structural analogs (Cyclopentadecanone, Exaltolide).[1]

Pre-Disposal Handling & Storage

Before final disposal, the material must be stabilized and segregated.[1]

Spill Management
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In the event of a minor bench spill (<500 mg/mL):
 |solate: Evacuate the immediate area if dust is generated.[1]
o PPE: Wear nitrile gloves, lab coat, and safety goggles.[1]

o Containment: Do not use water. Use a dry absorbent (vermiculite or sand) or a dedicated
organic spill pad.[1]

o Cleanup: Scoop contaminated absorbent into a wide-mouth jar labeled "Hazardous Waste -
Solid Debris."

o Surface Decon: Clean the surface with ethanol or acetone, then wash with soap and water.
[1] Collect the solvent rinse as organic liquid waste.[1]

Waste Segregation[1]

e Incompatible With: Strong oxidizing agents (e.g., nitric acid, perchlorates). Store waste away
from oxidizers to prevent exothermic reactions.[1]

o Container Type: Amber glass or High-Density Polyethylene (HDPE).[1] Ensure the cap has a
PTFE liner to prevent swelling.[1]

Step-by-Step Disposal Protocols
Protocol A: Pure Substance (Solid/Liquid)

Use this for expired stock or unused raw material.[1]

o Transfer: Move the substance into a primary waste container.[1] If the substance is a solid,
you may dispose of the original container directly if it is sealed and compatible.[1]

o Labeling: Attach a hazardous waste tag.
o Constituents: "2-Hydroxycyclopentadecanone (100%)"[1]
o Hazard Checkbox: Check "Toxic" and "lrritant."[1]

o Stream: Designate for Incineration.
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Protocol B: Reaction Mixtures (Liquid Waste)

Use this for mother liquors or solvent washes containing the substance.

» Solvent Compatibility: Ensure the carrier solvent (e.g., Dichloromethane, Ethyl Acetate) is
identified.[1]

e Segregation:
o If dissolved in Halogenated Solvents (DCM, Chloroform)

Halogenated Waste Stream.[1]

o If dissolved in Non-Halogenated Solvents (Ethanol, Hexane)
Non-Halogenated Waste Stream.[1]

o Concentration: If the concentration is >5%, note this explicitly on the label to alert the
disposal facility of high organic loading.

Disposal Decision Logic (Visualized)

The following diagram outlines the decision-making process for segregating 2-
Hydroxycyclopentadecanone waste.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxycyclopentadecanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxycyclopentadecanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxycyclopentadecanone
https://www.benchchem.com/product/b1633044?utm_src=pdf-body
https://www.benchchem.com/product/b1633044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation:
2-Hydroxycyclopentadecanone
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Stream A:

Stream B: Stream C:
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(Fuel Blending/Incineration) (High BTU Recovery)

Solid Hazardous Waste
(Incineration)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of macrocyclic ketone waste streams based on
physical state and solvent composition.

Regulatory Compliance & Validation
EPA & RCRA (USA)
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While 2-Hydroxycyclopentadecanone is not explicitly P-listed or U-listed under RCRA (40
CFR 261.33), it meets the criteria for Ignitability (D0O01) if in a flammable solvent solution.[1]

o Generator Status: Ensure your facility tracks the weight of this waste toward your monthly
hazardous waste generation limits.[1]

» Empty Containers: "Empty" containers (containing <3% by weight) may be triple-rinsed.[1]
The rinsate must be collected as hazardous waste (Protocol B).[1]

Global Harmonization[1]

o EU Waste Code (EWC): Assign 16 05 08* (discarded organic chemicals consisting of or
containing hazardous substances).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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